Cas no 20357-25-9 (DMNB)
DMNB structure
Product Name:DMNB
CAS No:20357-25-9
MF:C9H9NO5
MW:211.171462774277
MDL:MFCD00007134
CID:51534
PubChem ID:88505
Update Time:2025-04-18
DMNB Chemical and Physical Properties
Names and Identifiers
-
- 6-Nitroveratraldehyde
- 4,5-Dimethoxy-2-nitrobenzaldehyde
- DMNB
- 2-nitro-4,5-dimethoxybenzaldehyde
- 3,4-Dimethoxy-6-nitrobenzaldehyde
- 4,5-dimethoxy-2-nitro-benzaldehyde
- Benzaldehyde,4,5-dimethoxy-2-nitro
- DNA-Dependent Protein Kinase Inhibitor
- DNA-PK Inhibitor
- Benzaldehyde, 4,5-dimethoxy-2-nitro-
- YWSPWKXREVSQCA-UHFFFAOYSA-N
- 2-nitro-4,5-bis(methyloxy)benzaldehyde
- ST044482
- NSC65590
- PubChem8213
- Oprea1_551791
- KSC203M1T
- A
-
- MDL： MFCD00007134
- Inchi： 1S/C9H9NO5/c1-14-8-3-6(5-11)7(10(12)13)4-9(8)15-2/h3-5H,1-2H3
- InChI Key： YWSPWKXREVSQCA-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C(C=O)=CC=1OC)[N+](=O)[O-]
- BRN： 395599
Computed Properties
- Exact Mass: 211.04800
- Monoisotopic Mass: 211.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
- Topological Polar Surface Area: 81.4
Experimental Properties
- Color/Form: Yellow powder2. density (g/ml, 25/4 ℃)
- Density: 1.4194 (rough estimate)
- Melting Point: 132.0 to 136.0 deg-C
- Boiling Point: 390.8°C at 760 mmHg
- Flash Point: 194.3 °C
- Refractive Index: 1.5700 (estimate)
- Solubility: DMSO: 22 mg/mL
- Water Partition Coefficient: Insoluble in water. Soluble to 25 mM in ethanol with gentle warming and to 100 mM in DMSO.
- PSA: 81.35000
- LogP: 1.94770
- Sensitiveness: Air & Light Sensitive
DMNB Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： S24/25:Prevent skin and eye contact.
- Safety Instruction： S24/25
- RTECS：GY8410000
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Inert atmosphere,2-8°C
- Safety Term：S24/25
DMNB Customs Data
- HS CODE：2913000090
- Customs Data：
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
DMNB Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM251132-100g |
6-Nitroveratraldehyde |
20357-25-9 | 95+% | 100g |
$122 | 2021-06-16 | |
| Chemenu | CM251132-500g |
6-Nitroveratraldehyde |
20357-25-9 | 95+% | 500g |
$337 | 2021-06-16 | |
| TRC | D678413-1mg |
DMNB |
20357-25-9 | 1mg |
$ 52.00 | 2023-09-07 | ||
| TRC | D678413-5mg |
DMNB |
20357-25-9 | 5mg |
$52.00 | 2023-05-18 | ||
| TRC | D678413-10mg |
DMNB |
20357-25-9 | 10mg |
$ 58.00 | 2023-09-07 | ||
| TRC | D678413-1g |
DMNB |
20357-25-9 | 1g |
$81.00 | 2023-05-18 | ||
| S e l l e c k ZHONG GUO | S5510-25mg |
DMNB |
20357-25-9 | 99.11% | 25mg |
¥795.34 | 2023-09-15 | |
| Apollo Scientific | OR28696-25g |
4,5-Dimethoxy-2-nitrobenzaldehyde |
20357-25-9 | 97+% | 25g |
£24.00 | 2025-03-21 | |
| Apollo Scientific | OR28696-100g |
4,5-Dimethoxy-2-nitrobenzaldehyde |
20357-25-9 | 97+% | 100g |
£100.00 | 2025-02-19 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci17406-10mg |
DMNB |
20357-25-9 | 98% | 10mg |
￥567.00 | 2023-09-09 |
DMNB Related Literature
-
Tomá? ?olomek,Sébastien Mercier,Thomas Bally,Christian G. Bochet Photochem. Photobiol. Sci. 2012 11 548
-
Nicolaos Avlonitis,Susan Chalmers,Craig McDougall,Megan N. Stanton-Humphreys,C. Tom A. Brown,John G. McCarron,Stuart J. Conway Mol. BioSyst. 2009 5 450
-
Monika Chauhan,Gaurav Joshi,Harveen Kler,Archana Kashyap,Suyog M. Amrutkar,Praveen Sharma,Kiran D. Bhilare,Uttam Chand Banerjee,Sandeep Singh,Raj Kumar RSC Adv. 2016 6 77717
-
Muhammad Yar,Ahmed Bilal Shah,Muhammad Ali Hashmi,Khurshid Ayub New J. Chem. 2020 44 18646
-
5. Electron deficient heteroaromatic ammonioamidates. Part 25. N-(Quinazolin-3-io)amidates. Part 12. The synthesis of n-(6,7-dimethoxy-2-methylquinazolin-3-io)ethoxythioformamidate and of 2-(3,4-dimethoxyphenyl)-8,9-dimethoxy-5-methyl-10bH-[1,3,4]-thiadiazolo [3,2-c] quinazoline, the ring isomer of N-(6,7-dimethoxy-2-methylquinazolin-3-io)-3,4-dimethoxy(thiobenzamidate)Magda Lempert–Sréter,Károly Lempert,J?rgen M?ller J. Chem. Soc. Perkin Trans. 1 1983 2011
20357-25-9 (DMNB) Related Products
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